Cas no 2137704-37-9 (Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)-, hydrochloride (1:2))

• Product Name: Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)-, hydrochloride (1:2)
• CAS No: 2137704-37-9
• MF: C₁₂H₁₇ClN₄O
• MW: 268.742581129074
• CID: 5258084
• Update Time: 2025-07-10

Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)-, hydrochloride (1:2)

• Inchi： 1S/C12H16N4O.ClH/c1-3-10-8(2)14-11-5-4-9(7-16(10)11)15-12(17)6-13;/h4-5,7H,3,6,13H2,1-2H3,(H,15,17);1H
• InChI Key： NLRHSEUTBWIWJX-UHFFFAOYSA-N
• SMILES： C(C1=C(N=C2C=CC(NC(=O)CN)=CN12)C)C.Cl

Additional information on Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)-, hydrochloride (1:2)

Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)-, hydrochloride (1:2)

The compound Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)-, hydrochloride (1:2), with the CAS number No. 2137704-37-9, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its complex structure and potential applications in drug development.

The molecular structure of this compound consists of an acetamide group attached to a 3-ethyl-2-methylimidazo[1,2-a]pyridine moiety. The imidazo[1,2-a]pyridine ring system is a heterocyclic structure that is known for its stability and ability to form strong hydrogen bonds, making it a valuable component in various bioactive molecules. The presence of the hydrochloride counterion in a 1:2 ratio suggests that this compound exists in its protonated form under physiological conditions.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules with antimicrobial, anticancer, and anti-inflammatory properties. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential role in the development of novel therapeutic agents for chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has also been investigated for its role in radiopharmaceuticals and diagnostic agents. The imidazo[1,2-a]pyridine moiety has been shown to enhance the targeting efficiency of radiolabeled compounds to specific tissues, making it a promising candidate for molecular imaging techniques such as positron emission tomography (PET) and single-photon emission computed tomography (SPECT).

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles.

Furthermore, computational studies have provided insights into the electronic properties and conformational flexibility of this compound. These studies have revealed that the acetamide group plays a critical role in stabilizing the overall structure by engaging in intramolecular hydrogen bonding with the imidazo[1,2-a]pyridine ring system.

In conclusion, Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)-, hydrochloride (1:2) is a versatile compound with significant potential in drug discovery and diagnostic imaging. Its unique structure and bioactive properties make it an important focus for ongoing research efforts.